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Compound of Interest

Compound Name:
Tetramethylammonium

hexafluorophosphate

Cat. No.: B147500 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of the safety, handling, and

toxicological profile of Tetramethylammonium Hexafluorophosphate (TMAHPF6). The

information is compiled from various safety data sheets and scientific literature to ensure a

comprehensive resource for laboratory and industrial applications.

Chemical and Physical Properties
Tetramethylammonium hexafluorophosphate is a white crystalline powder.[1] While some

physical properties are readily available, others, such as vapor pressure and density, are not

consistently reported in safety data sheets.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b147500?utm_src=pdf-interest
https://www.benchchem.com/product/b147500?utm_src=pdf-body
https://www.benchchem.com/product/b147500?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 558-32-7 [2][3]

Molecular Formula C4H12F6NP [1]

Molecular Weight 219.11 g/mol [1]

Appearance White powder [1]

Melting Point > 300 °C [1][4]

Solubility Soluble in water.[5] [5]

Flash Point Not applicable [1]

Autoignition Temperature Not applicable [1]

Toxicological Information
The toxicological properties of tetramethylammonium hexafluorophosphate have not been

fully investigated.[1] However, the toxicity of tetramethylammonium salts is primarily attributed

to the tetramethylammonium cation. This cation is structurally similar to acetylcholine and can

affect nerves and muscles, potentially leading to respiratory distress and muscular paralysis.[3]

While specific LD50 and LC50 data for tetramethylammonium hexafluorophosphate are not

available[1], data for other tetramethylammonium salts can provide an estimate of its potential

toxicity. For instance, the oral LD50 of tetramethylammonium chloride in rats is reported to be

between 47–172 mg/kg body weight.
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Hazard Category Description GHS Classification

Acute Oral Toxicity Toxic if swallowed.[3] Category 3[3]

Acute Inhalation Toxicity Harmful if inhaled.[3] Category 4[3]

Skin Corrosion/Irritation Causes skin irritation.[3] Category 2[3]

Serious Eye Damage/Irritation
Causes serious eye irritation.

[3]
Category 2[3]

Specific Target Organ Toxicity

(Single Exposure)

May cause respiratory

irritation.[3]
Category 3[3]

Fire and Explosion Hazard Data
Tetramethylammonium hexafluorophosphate is a combustible solid but is not considered

flammable.[1][6]

Parameter Value Reference

Flammability Not flammable [1]

Explosion Limits Not available [1]

Extinguishing Media

Use water spray, dry chemical,

carbon dioxide, or appropriate

foam.

[1]

Hazardous Combustion

Products

Carbon monoxide, oxides of

nitrogen, irritating and toxic

fumes and gases, carbon

dioxide, fluoride fumes.

[1]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of tetramethylammonium
hexafluorophosphate are not publicly available. However, standardized testing for such

chemicals generally follows the OECD Guidelines for the Testing of Chemicals.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://en.wikipedia.org/wiki/Tetramethylammonium_hydroxide
https://www.benchchem.com/product/b147500?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b147500?utm_src=pdf-body
https://www.benchchem.com/product/b147500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acute Oral Toxicity (Following OECD Guideline 423:
Acute Toxic Class Method)
The Acute Toxic Class Method is a stepwise procedure using a limited number of animals to

classify a substance's toxicity.[7][8]

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.

Dosing: A starting dose is selected from a series of fixed levels (e.g., 5, 50, 300, 2000 mg/kg

body weight). The substance is administered orally via gavage.[7]

Observation: Animals are observed for mortality and clinical signs of toxicity for up to 14

days.[9]

Procedure: The test proceeds in a stepwise manner, with the outcome of each step

determining the next dose level. The number of animals affected at each level is used to

classify the substance according to the Globally Harmonised System (GHS).[7]

Skin Irritation (Following OECD Guideline 439: In Vitro
Skin Irritation)
This in vitro method uses a reconstructed human epidermis model to assess skin irritation

potential.[6][10]

Test System: A commercially available reconstructed human epidermis (RhE) model is used.

[5]

Application: The test chemical is applied topically to the surface of the RhE tissue.

Incubation: After a defined exposure period, the tissue is rinsed and incubated.

Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT

assay). A reduction in cell viability below a certain threshold (typically ≤ 50%) indicates that

the substance is an irritant.[5][11]
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Eye Irritation (Following OECD Guideline 405: Acute Eye
Irritation/Corrosion)
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.[1]

[12]

Animal Selection: Healthy, young adult albino rabbits are typically used.[1]

Application: A single dose of the test substance is applied to one eye of the animal. The other

eye serves as a control.

Observation: The eyes are examined at specific intervals (e.g., 1, 24, 48, and 72 hours) for

signs of irritation, such as corneal opacity, iritis, and conjunctival redness.[13]

Classification: The severity and reversibility of the observed effects are used to classify the

substance's eye irritation potential.

Chemical Pathways and Workflows
Synthesis of Tetramethylammonium
Hexafluorophosphate
The synthesis of tetramethylammonium hexafluorophosphate is typically achieved through

a salt metathesis (double displacement) reaction.[14]
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Caption: Synthesis of Tetramethylammonium Hexafluorophosphate via Salt Metathesis.

Thermal Decomposition Pathway
Upon heating, quaternary ammonium hexafluorophosphates can decompose. The primary

decomposition products are typically a tertiary amine and other volatile compounds.[15]

Tetramethylammonium
Hexafluorophosphate Heat

Trimethylamine
((CH3)3N)

Methyl Fluoride
(CH3F)

Phosphorus Pentafluoride
(PF5)
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Caption: Postulated Thermal Decomposition Pathway.

Generalized Toxicological Pathway of
Tetramethylammonium Ion
The tetramethylammonium ion is a structural analog of acetylcholine and can act as an agonist

at nicotinic acetylcholine receptors, leading to neuromuscular and autonomic nervous system

effects.[3]
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Caption: Mechanism of Tetramethylammonium Ion Toxicity.

Workflow for Handling a Chemical Spill
Based on general safety guidelines for handling chemical spills.[1]
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Caption: General Chemical Spill Response Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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